Cas no 2228433-10-9 (3-(4-methoxypyridin-2-yl)but-3-en-1-amine)

3-(4-Methoxypyridin-2-yl)but-3-en-1-amine is a versatile intermediate in organic synthesis, featuring a reactive butenylamine moiety and a 4-methoxypyridine group. The compound's structure allows for selective functionalization, making it valuable for constructing complex heterocyclic frameworks or pharmaceutical precursors. The methoxy group enhances electron density, influencing reactivity in coupling or substitution reactions, while the amine functionality provides a handle for further derivatization. Its stability under mild conditions and compatibility with common reagents make it suitable for multi-step synthetic routes. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, offering a balance of reactivity and selectivity.
3-(4-methoxypyridin-2-yl)but-3-en-1-amine structure
2228433-10-9 structure
Product Name:3-(4-methoxypyridin-2-yl)but-3-en-1-amine
CAS No:2228433-10-9
MF:C10H14N2O
MW:178.230962276459
CID:6508615
PubChem ID:165628908
Update Time:2025-08-01

3-(4-methoxypyridin-2-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxypyridin-2-yl)but-3-en-1-amine
    • 2228433-10-9
    • EN300-1775915
    • Inchi: 1S/C10H14N2O/c1-8(3-5-11)10-7-9(13-2)4-6-12-10/h4,6-7H,1,3,5,11H2,2H3
    • InChI Key: ONONQPGNNIJFPG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CN=C(C=1)C(=C)CCN

Computed Properties

  • Exact Mass: 178.110613074g/mol
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 48.1Ų

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3-(4-methoxypyridin-2-yl)but-3-en-1-amine Related Literature

Additional information on 3-(4-methoxypyridin-2-yl)but-3-en-1-amine

Comprehensive Overview of 3-(4-methoxypyridin-2-yl)but-3-en-1-amine (CAS No. 2228433-10-9)

3-(4-methoxypyridin-2-yl)but-3-en-1-amine is a specialized organic compound with the CAS number 2228433-10-9. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of both methoxy and amine functional groups in its structure makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and development.

The molecular formula of 3-(4-methoxypyridin-2-yl)but-3-en-1-amine is C10H14N2O, and its molecular weight is approximately 178.23 g/mol. The compound features a pyridine ring substituted with a methoxy group at the 4-position and a but-3-en-1-amine side chain at the 2-position. This unique structure contributes to its reactivity and potential applications. The amine group in the side chain allows for further functionalization, making it a valuable building block in organic synthesis.

One of the key areas of interest for 3-(4-methoxypyridin-2-yl)but-3-en-1-amine is its potential use in pharmaceutical research. Pyridine derivatives are known for their bioactivity, and this compound could serve as a precursor for the development of new drugs targeting various diseases. Recent trends in drug discovery emphasize the importance of small molecule inhibitors and kinase modulators, where compounds like this could play a significant role. Additionally, its structural features align with the growing demand for fragment-based drug design.

In the field of agrochemicals, 3-(4-methoxypyridin-2-yl)but-3-en-1-amine may find applications as an intermediate for the synthesis of pesticides or herbicides. The methoxy group can influence the compound's solubility and bioavailability, which are critical factors in agrochemical formulations. With the increasing focus on sustainable agriculture, researchers are exploring novel compounds that can enhance crop protection while minimizing environmental impact.

The compound's potential extends to material science, where it could be used in the development of advanced polymers or coatings. The amine functionality allows for cross-linking reactions, which are essential in creating durable materials. As industries seek eco-friendly alternatives, the demand for innovative chemical intermediates like 3-(4-methoxypyridin-2-yl)but-3-en-1-amine is expected to rise.

From a synthetic perspective, 3-(4-methoxypyridin-2-yl)but-3-en-1-amine can be prepared through multi-step organic reactions, including nucleophilic substitution and reductive amination. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Researchers often optimize these parameters to achieve the best results for their specific applications.

The market for pyridine derivatives is growing, driven by their widespread use in various industries. 3-(4-methoxypyridin-2-yl)but-3-en-1-amine is part of this expanding market, with potential demand from pharmaceutical, agrochemical, and material science sectors. Companies specializing in fine chemicals and custom synthesis are likely to offer this compound to meet the needs of researchers and manufacturers.

Safety and handling of 3-(4-methoxypyridin-2-yl)but-3-en-1-amine should follow standard laboratory protocols. While it is not classified as a hazardous material, proper storage and handling are essential to ensure its stability and longevity. Researchers should consult the material safety data sheet (MSDS) for detailed information on its properties and precautions.

In conclusion, 3-(4-methoxypyridin-2-yl)but-3-en-1-amine (CAS No. 2228433-10-9) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable intermediate for synthetic chemistry. As research and development in these fields continue to advance, the importance of specialized compounds like this will only increase.

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